Cas no 42932-61-6 (δ-Valerolactone-d4)

• Product Name: δ-Valerolactone-d4
• CAS No: 42932-61-6
• MF: C₅H₈O₂
• MW: 104.140468597412
• CID: 328707
• PubChem ID: 102601358
• Update Time: 2025-04-19

δ-Valerolactone-d4 Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one-4,5-d2,tetrahydro-4,5-d2- (9CI)
• δ-Valerolactone-d4
• DELTA-VALEROLACTONE-3,3,4,4-D4
• 42932-61-6
• D99097
• HY-W012997S
• CS-0623876
• 2H-Pyran-2-one-4,5-d2,tetrahydro-4,5-d2-(9ci)
• Tetrahydro-2H-pyran-2-one-d4
• 4,4,5,5-Tetradeuteriooxan-2-one
• ?-Valerolactone-d4
• delta-Valerolactone-d4
• 4,4,5,5-tetradeuteriotetrahydropyran-2-one
• 2H-Pyran-2-one-4,5-d2, tetrahydro-4,5-d2- (9CI); 3,3,4,4-Tetradeutero-d-valerolactone; 4,4,5,5-Tetradeutero-2H-pyran-2-one; d-Valerolactone-3,3,4,4-d4; d-Valerolactone-d4; Tetrahydro-2H-pyran-2-one-4,4,5,5-D4

• Inchi： 1S/C5H8O2/c6-5-3-1-2-4-7-5/h1-4H2/i1D2,2D2
• InChI Key： OZJPLYNZGCXSJM-LNLMKGTHSA-N
• SMILES： O1C(CC([2H])([2H])C([2H])([2H])C1)=O

Computed Properties

• Exact Mass: 104.078
• Monoisotopic Mass: 104.078
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 78.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.3
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 218.0±8.0 °C at 760 mmHg
• Flash Point: 100.0±0.0 °C
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

δ-Valerolactone-d4 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Delta valerolactones